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Compound of Interest

Compound Name:
4-Phenylpiperidin-4-ol

hydrochloride

CAS No.: 5004-94-4

Cat. No.: B032299

Get Quote

Executive Summary
4-Phenylpiperidin-4-ol (4-PPO) is a critical pharmacophore in medicinal chemistry, serving as

the scaffold for butyrophenone antipsychotics (e.g., Haloperidol) and synthetic opioids (e.g.,

Loperamide).

For the research scientist, the distinction between the Free Base and the Hydrochloride (HCl)

Salt is not merely nominal—it dictates the experimental workflow. The Free Base is the reactive

nucleophile required for synthesis (N-alkylation), while the HCl Salt is the thermodynamically

stable form preferred for storage and handling.
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Feature Free Base (4-PPO)
Hydrochloride Salt (4-
PPO·HCl)

CAS Number 40807-61-2 5004-94-4

State Crystalline Solid Crystalline Powder

Melting Point 157–161 °C ~213 °C (Decomposes)

Water Solubility Low (< 1 mg/mL) High (> 50 mg/mL)

Organic Solubility High (DCM, CHCl₃, MeOH) Low (Non-polar solvents)

Primary Role
Synthetic Intermediate

(Nucleophile)
Storage / API Precursor

Reactivity High (N-Alkylation susceptible) Inert (until neutralized)

Physicochemical Profiling
Solubility and Partitioning
The choice of solvent system is the primary variable in manipulating 4-PPO.

The Hydrochloride Salt is an ionic lattice held together by electrostatic forces. It dissolves

readily in high-dielectric solvents like water, methanol, and DMSO. It is virtually insoluble in

non-polar ethers (diethyl ether, MTBE) and chlorinated solvents (DCM), which allows for

easy purification via precipitation.

The Free Base possesses a lipophilic phenyl ring and a polar hydroxyl group, but the

uncharged piperidine nitrogen significantly increases its logP. It partitions preferentially into

organic layers (DCM, Ethyl Acetate) at pH > 10.

Solid-State Properties[1]
Thermal Stability: The HCl salt exhibits a significantly higher melting point (~213°C)

compared to the base (157–161°C) due to strong ionic lattice energy. This makes the salt

more robust against thermal degradation during storage.
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Hygroscopicity: The HCl salt can be hygroscopic. It requires storage in desiccated

environments to prevent clumping, which can affect stoichiometry calculations in precise

synthesis.

Spectroscopic Identification (NMR)
Distinguishing the two forms via ¹H NMR is a standard validation step. The protonation of the

nitrogen atom in the salt induces a characteristic downfield shift (deshielding) of the adjacent

-protons.

Signal
Free Base (

ppm, CDCl₃)

HCl Salt (

ppm, D₂O/DMSO-
d₆)

Mechanistic Cause

-CH₂ (C2, C6) 2.80 – 3.10 3.30 – 3.60

Positive charge on N

deshields adjacent

protons.

-CH₂ (C3, C5) 1.70 – 2.10 1.90 – 2.30
Inductive effect of

protonated amine.

Aromatic H 7.20 – 7.50 7.30 – 7.60
Minimal change; distal

to the amine.

Analyst Note: When analyzing the HCl salt in CDCl₃, you may observe poor solubility or broad

peaks due to slow exchange of the acidic proton. Always use a polar deuterated solvent (D₂O,

MeOD, or DMSO-d₆) for the salt.

Synthetic Utility & Reactivity[1][3][4][5]
The Nucleophilic Imperative
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In organic synthesis, particularly N-alkylation (e.g., S_N2 reactions with alkyl halides), the Free

Base is the active species. The lone pair on the piperidine nitrogen must be available to attack

the electrophile.

Attempting to react the HCl salt directly with an alkyl halide without an auxiliary base (like

K₂CO₃ or TEA) will result in zero yield, as the protonated nitrogen (

) is non-nucleophilic.

Decision Framework
The following diagram illustrates the logical flow for selecting the correct form based on the

experimental goal.

Experimental Goal

Long-term Storage
or Shipment

Chemical Synthesis
(N-Alkylation)

Use HCl Salt
(Stable, Non-reactive) Do you have the Base?

Use Free Base
(Active Nucleophile)

Proceed to Reaction

Yes Perform Salt-to-Base
Extraction

No (Have Salt)
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Figure 1: Decision matrix for selecting 4-PPO form.

Experimental Protocols
Protocol A: Conversion of HCl Salt to Free Base
Objective: Prepare reactive nucleophile for synthesis. Scale: 10.0 g input.

Dissolution: Suspend 4-Phenylpiperidin-4-ol HCl (10.0 g, 46.8 mmol) in Distilled Water (50

mL). Stir until fully dissolved.

Basification: Slowly add 20% NaOH (aq) or NH₄OH dropwise with stirring. Monitor pH until it

reaches >11.

Observation: The clear solution will turn cloudy as the free base precipitates (oiling out is

possible).

Extraction: Add Dichloromethane (DCM) or Chloroform (50 mL). Stir vigorously for 10

minutes.

Separation: Transfer to a separatory funnel. Collect the lower organic layer. Re-extract the

aqueous layer with DCM (2 x 30 mL).

Drying: Combine organic layers, dry over anhydrous Na₂SO₄, and filter.

Isolation: Concentrate under reduced pressure (Rotavap) at 40°C.

Yield: Expect ~8.0–8.2 g of white/off-white solid (Theoretical yield: 8.29 g).

Validation: Check MP (Target: 157–161°C).

Protocol B: Conversion of Free Base to HCl Salt
Objective: Prepare stable form for storage.

Dissolution: Dissolve 4-Phenylpiperidin-4-ol Base (5.0 g) in minimal hot Ethanol or Methanol

(~20 mL).
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Acidification: Cool to room temperature. Add HCl in Dioxane (4M) or concentrated aqueous

HCl dropwise until pH < 2.

Crystallization: Add Diethyl Ether (anti-solvent) slowly until turbidity persists. Cool to 0°C for

2 hours.

Filtration: Filter the white precipitate, wash with cold ether, and dry under vacuum.

Synthesis Pathway Visualization
The following diagram details the role of 4-PPO in the synthesis of Haloperidol, highlighting the

necessity of the base form.

4-PPO HCl Salt
(Precursor)

4-PPO Free Base
(Nucleophile)

Neutralization
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(S_N2 Attack)4-Chloro-4'-fluorobutyrophenone

(Electrophile)

Haloperidol
(Final API)

NaOH / H2O
(Basification)

KI, Toluene, Heat
(Alkylation)

Click to download full resolution via product page

Figure 2: Role of 4-PPO Base in Haloperidol Synthesis.

Handling and Safety
Corrosivity: The HCl salt is acidic in aqueous solution; avoid contact with metals.

Irritation: Both forms are skin and eye irritants (H315, H319).[1][2] The base is more lipophilic

and can penetrate skin more readily.

Regulatory: 4-Phenylpiperidin-4-ol is a watched precursor in some jurisdictions due to its use

in opioid synthesis (e.g., MPTP analogs, though 4-PPO itself leads to therapeutic agents).

Always verify local scheduling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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